Cas no 2870688-97-2 (1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2))

• Product Name: 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2)
• CAS No: 2870688-97-2
• MF: C₁₁H₁₉Cl₂N₃O₂
• MW: 296.193460702896
• CID: 6396781
• Update Time: 2025-06-30

1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2)

• Inchi： 1S/C11H17N3O2.2ClH/c15-10-2-3-11(16)14(10)7-1-6-13-8-4-12-5-9-13;;/h2-3,12H,1,4-9H2;2*1H
• InChI Key： VFNCIXMUWCCPHY-UHFFFAOYSA-N
• SMILES： N1(CCCN2CCNCC2)C(=O)C=CC1=O.[H]Cl.[H]Cl

Additional information on 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2)

Comprehensive Overview of 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2) (CAS No. 2870688-97-2)

The compound 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2), with the CAS number 2870688-97-2, is a chemically synthesized derivative of pyrrole, a five-membered heterocyclic structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, which include a pyrrole-2,5-dione core and a piperazinylpropyl side chain. The hydrochloride salt form enhances its solubility, making it particularly useful in drug formulation and delivery systems.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-2,5-dione derivatives has surged, driven by their potential applications in medicinal chemistry. Researchers are particularly interested in their role as enzyme inhibitors and receptor modulators, which are critical in the development of targeted therapies. The piperazine moiety in this compound is a common pharmacophore found in many FDA-approved drugs, underscoring its importance in drug design.

One of the most frequently searched topics related to this compound is its potential use in neuropharmacology. The piperazinylpropyl group is known to interact with neurotransmitter receptors, making it a candidate for studying conditions like anxiety and depression. Additionally, the pyrrole-2,5-dione scaffold has been explored for its anti-inflammatory and antioxidant properties, aligning with the growing interest in multi-target therapeutics.

From a synthetic chemistry perspective, the preparation of 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2) involves multi-step organic reactions, including N-alkylation and salt formation. The compound's purity and stability are critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC and NMR are routinely employed to characterize this molecule, ensuring compliance with industry standards.

The compound's CAS number 2870688-97-2 is often used as a unique identifier in patent literature and regulatory documents. Its inclusion in chemical databases highlights its relevance in drug discovery pipelines. Moreover, the dual functionality of the pyrrole and piperazine groups makes it a versatile building block for designing novel bioactive molecules, a topic frequently discussed in structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for 1H-Pyrrole-2,5-dione derivatives. This aligns with the broader trend of reducing the environmental footprint of pharmaceutical manufacturing. The compound's potential for scalable synthesis and low toxicity further enhances its appeal for industrial applications.

Another area of interest is the compound's role in proteomics research. Its ability to form stable complexes with proteins has made it a valuable tool for studying protein-ligand interactions. This application is particularly relevant in the era of precision medicine, where understanding molecular interactions is key to developing personalized therapies.

In summary, 1H-Pyrrole-2,5-dione, 1-[3-(1-piperazinyl)propyl]-, hydrochloride (1:2) (CAS No. 2870688-97-2) is a multifaceted compound with broad applications in drug development, neuropharmacology, and proteomics. Its unique structural attributes and pharmacological potential make it a subject of ongoing research, reflecting the dynamic nature of modern chemical and biomedical sciences.